Cas no 922190-02-1 (Propanoic acid, 3-[[(3-methylbutyl)amino]sulfonyl]-)

• Product Name: Propanoic acid, 3-[[(3-methylbutyl)amino]sulfonyl]-
• CAS No: 922190-02-1
• MF: C₈H₁₇NO₄S
• MW: 223.289881467819
• CID: 741343
• PubChem ID: 28514222
• Update Time: 2025-04-19

Propanoic acid, 3-[[(3-methylbutyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[(3-methylbutyl)amino]sulfonyl]-
• 3-(3-methylbutylsulfamoyl)propanoic acid
• 3-[(3-Methylbutyl)sulfamoyl]propanoic acid
• 922190-02-1
• DTXSID10651486

• Inchi： 1S/C8H17NO4S/c1-7(2)3-5-9-14(12,13)6-4-8(10)11/h7,9H,3-6H2,1-2H3,(H,10,11)
• InChI Key： LIMDVQDLRWMCSN-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)(NCCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 223.08782920g/mol
• Monoisotopic Mass: 223.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.8Ų